![molecular formula C12H23NO4 B6635445 (2S)-2-hydroxy-4-(octanoylamino)butanoic acid](/img/structure/B6635445.png)
(2S)-2-hydroxy-4-(octanoylamino)butanoic acid
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Overview
Description
(2S)-2-hydroxy-4-(octanoylamino)butanoic acid, also known as HABA, is a molecule that has gained significant attention in the scientific community due to its potential applications in various fields, including medicine, food science, and material science. HABA is a derivative of the amino acid lysine and is synthesized through a series of chemical reactions involving lysine and octanoyl chloride.
Scientific Research Applications
(2S)-2-hydroxy-4-(octanoylamino)butanoic acid has been extensively studied for its potential applications in various fields. In medicine, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a promising candidate for the treatment of various diseases such as arthritis and cardiovascular disease. This compound has also been studied for its potential use in drug delivery systems due to its ability to form stable complexes with various drugs.
In food science, this compound has been shown to have antimicrobial properties, making it a potential natural preservative. This compound has also been studied for its potential use as a food additive due to its ability to enhance the flavor and aroma of food products.
In material science, this compound has been studied for its potential use as a building block for the synthesis of various polymers and materials.
Mechanism of Action
The mechanism of action of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid is not fully understood. However, it is believed that this compound exerts its anti-inflammatory and antioxidant effects through the inhibition of various enzymes and signaling pathways involved in inflammation and oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of various enzymes involved in inflammation and oxidative stress, such as cyclooxygenase-2 and inducible nitric oxide synthase. This compound has also been shown to scavenge free radicals and protect against oxidative damage.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (2S)-2-hydroxy-4-(octanoylamino)butanoic acid in lab experiments is its stability and ease of synthesis. This compound is a relatively stable molecule and can be synthesized in large quantities using simple chemical reactions. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid. One potential direction is the development of this compound-based drug delivery systems for the targeted delivery of various drugs. Another potential direction is the synthesis of this compound derivatives with improved solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in medicine, food science, and material science.
Synthesis Methods
The synthesis of (2S)-2-hydroxy-4-(octanoylamino)butanoic acid involves the reaction of lysine with octanoyl chloride in the presence of a base such as sodium hydroxide. The reaction results in the formation of this compound and hydrochloric acid as a byproduct. The purity of this compound can be increased through various purification techniques such as recrystallization and chromatography.
properties
IUPAC Name |
(2S)-2-hydroxy-4-(octanoylamino)butanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H23NO4/c1-2-3-4-5-6-7-11(15)13-9-8-10(14)12(16)17/h10,14H,2-9H2,1H3,(H,13,15)(H,16,17)/t10-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZNGYHNJPYQQMP-JTQLQIEISA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)NCCC(C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC(=O)NCC[C@@H](C(=O)O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H23NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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